Cas no 72568-47-9 (ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate structure
72568-47-9 structure
Product Name:ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
CAS No:72568-47-9
MF:C16H16N2O3
MW:284.309844017029
CID:562037
PubChem ID:2779708
Update Time:2025-09-24

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-3-carboxylicacid, 6-amino-5-cyano-2-methyl-4-phenyl-, ethyl ester
    • ETHYL 6-AMINO-5-CYANO-2-METHYL-4-PHENYL-4H-PYRAN-3-CARBOXYLATE
    • 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylic acid ethyl ester
    • 5-ethoxycarbonyl-2-amino-4-phenyl-3-cyano-6-methyl-4H-pyran
    • 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester
    • ethyl 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylate
    • ethyl 6-amino-5-cynano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
    • ethyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
    • Oprea1_702052
    • XTMWVOYEFHWDDN-UHFFFAOYSA-N
    • HMS590E10
    • Oprea1_359158
    • DTXSID30381511
    • HMS2679E20
    • F1524-0285
    • AKOS016043076
    • ChemDiv1_001154
    • SR-01000410022
    • CS-0319499
    • SMR000282115
    • 2-Amino-3-cyano-4-phenyl-5-carboethoxy-6-methyl-4H-pyran
    • AB00591623-02
    • SR-01000410022-1
    • AKOS000487264
    • MLS000712348
    • CCG-15825
    • CHEMBL1087042
    • FT-0626142
    • 72568-47-9
    • AF-886/30811002
    • ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
    • MDL: MFCD00416304
    • Inchi: 1S/C16H16N2O3/c1-3-20-16(19)13-10(2)21-15(18)12(9-17)14(13)11-7-5-4-6-8-11/h4-8,14H,3,18H2,1-2H3
    • InChI Key: XTMWVOYEFHWDDN-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)C(C2C=CC=CC=2)C(C(=O)OCC)=C1C)N

Computed Properties

  • Exact Mass: 284.11600
  • Monoisotopic Mass: 284.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.34000
  • LogP: 3.03168

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Security Information

  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Safety Term:S36/37

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1524-0285-2μmol
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1524-0285-5μmol
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1524-0285-10μmol
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1524-0285-20μmol
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1524-0285-1mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1524-0285-2mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1524-0285-3mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1524-0285-4mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1524-0285-5mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1524-0285-10mg
ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
72568-47-9 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent